Cas no 1368177-97-2 (2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid)
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid
-
- Inchi: 1S/C8H9NO3/c10-8(11)4-6-3-7(12-9-6)5-1-2-5/h3,5H,1-2,4H2,(H,10,11)
- InChI Key: BHBXFEXSJWIJKJ-UHFFFAOYSA-N
- SMILES: O1C(C2CC2)=CC(CC(O)=O)=N1
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466300-100mg |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95%+ | 100mg |
$411 | 2023-03-27 | |
| Chemenu | CM466300-250mg |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95%+ | 250mg |
$576 | 2023-03-27 | |
| Chemenu | CM466300-500mg |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95%+ | 500mg |
$892 | 2023-03-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01095844-1g |
2-(5-Cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95% | 1g |
¥5180.0 | 2023-04-02 | |
| Enamine | EN300-761717-0.05g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 0.05g |
$245.0 | 2025-02-24 | |
| Enamine | EN300-761717-0.1g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 0.1g |
$366.0 | 2025-02-24 | |
| Enamine | EN300-761717-0.25g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 0.25g |
$524.0 | 2025-02-24 | |
| Enamine | EN300-761717-0.5g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 0.5g |
$824.0 | 2025-02-24 | |
| Enamine | EN300-761717-1.0g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 1.0g |
$1057.0 | 2025-02-24 | |
| Enamine | EN300-761717-2.5g |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid |
1368177-97-2 | 95.0% | 2.5g |
$2071.0 | 2025-02-24 |
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid
Introduction to 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid (CAS No. 1368177-97-2)
2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1368177-97-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif comprising an oxazole ring substituted with a cyclopropyl group and linked to an acetic acid moiety, has garnered attention due to its potential applications in medicinal chemistry and drug discovery.
The oxazole core is a heterocyclic aromatic compound known for its stability and versatility in biological systems. The presence of the cyclopropyl group introduces steric and electronic properties that can modulate the compound's interactions with biological targets. This combination of structural features makes 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid a promising candidate for further exploration in the development of novel therapeutic agents.
In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. These derivatives have been investigated for their potential in treating various diseases, including infections, inflammation, and cancer. The acetic acid moiety in 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid suggests possible roles as a prodrug or an intermediate in the synthesis of more complex molecules.
One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The oxazole ring provides a rigid framework that can be fine-tuned through modifications at the 5-position, such as the cyclopropyl group, to optimize binding affinity and selectivity. Additionally, the acetic acid functionality can be further derivatized to enhance solubility or metabolic stability.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, oxazole derivatives have been shown to exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. The structural diversity of these compounds allows for the exploration of multiple pharmacological pathways, making them valuable tools in medicinal chemistry.
The cyclopropyl group in 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid is particularly noteworthy due to its ability to influence both electronic and steric properties. Cyclopropane rings are known for their unique reactivity and stability, which can be leveraged to design molecules with enhanced binding interactions. This feature makes it an attractive component in the development of targeted therapies.
From a synthetic chemistry perspective, 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid represents an interesting challenge for organic chemists. The synthesis of this compound requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic systems, paving the way for more extensive exploration of their biological properties.
In conclusion, 2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid (CAS No. 1368177-97-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its versatility as a synthetic intermediate, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for oxazole derivatives, compounds like this one are likely to play an increasingly important role in drug discovery and development.
1368177-97-2 (2-(5-cyclopropyl-1,2-oxazol-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)